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Application Notes: 5-Acetylsalicylamide

1. Chemical Profile 5-Acetylsalicylamide is a pharmaceutical intermediate with the molecular formula

C9H9NO3 and CAS number 40187-51-7 [1]. It is described as a white, odorless crystalline powder [1].

Table 1: Physicochemical Properties of 5-Acetylsalicylamide [1]

Property Specification

Appearance White crystalline powder

Molecular Formula C9H9NO3

Melting Point 157-160 °C

Density 1.29 g/cm³

Solubility Soluble in organic solvents (e.g., ethanol, methanol); relatively insoluble in water.

2. Synthetic Protocol: Friedel-Crafts Acylation of Salicylamide
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The following detailed methodology is adapted from a patent for synthesizing 5-Acetylsalicylamide, which

involves a Friedel-Crafts acylation reaction using a unique molten salt system as both the reaction medium

and catalyst [2].

Reaction Principle: The synthesis involves the acetylation of salicylamide at the 5-position. The

process uses a molten mixture of anhydrous aluminum chloride (AlCl₃) and sodium chloride (NaCl) as

the reaction medium. This system acts as a Lewis acid catalyst, facilitating the electrophilic

substitution reaction [2].

Reaction Setup & Procedure:

Preparation of Molten Salt Medium: In a dry reaction vessel equipped with a mechanical
stirrer, condenser, and drying tube, combine anhydrous aluminum chloride (AlCl₃) and sodium

chloride (NaCl) in a 1.5:1 mass ratio. Heat the mixture to 120-130°C with stirring until a
homogeneous molten liquid forms [2].

Acetylation Reaction: To the molten salt, add salicylamide and an acylating agent (acetyl
chloride or acetic anhydride) in a 1:1 to 1:1.2 molar ratio. Maintain the temperature at 120-

130°C with continuous agitation for 2-4 hours [2].
Cooling and Quenching: After the reaction, cool the mixture to 80-90°C. Carefully pour the

reaction crude product into ice water under vigorous stirring to hydrolyze the complex and
precipitate the product. The solid crude product is then collected via filtration or centrifugation

[2].
Purification: The crude solid is washed with a diluted acid solution (e.g., 5% hydrochloric acid),

followed by water until neutral. The product can be further purified by recrystallization from a
suitable solvent like ethanol or an ethanol-water mixed solution to yield pure 5-
Acetylsalicylamide [2].

The following workflow diagram illustrates the core steps of this synthesis and purification process.
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Start Reaction Setup

Prepare Molten Salt Medium
(AlCl₃ + NaCl)

Heat to 120-130°C

Add Reagents:
Salicylamide & Acylating Agent

Run Acetylation Reaction
120-130°C for 2-4 hours

Cool and Quench
into Ice Water

Collect Crude Product
by Filtration/Centrifugation

Purify Product
(Wash & Recrystallize)

Final Product
5-Acetylsalicylamide

Click to download full resolution via product page

Table 2: Key Reaction Components and Conditions [2]
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Component /
Parameter

Specification Notes / Purpose

Catalyst System AlCl₃ / NaCl (1.5:1 mass ratio) Molten salt acts as both reaction medium

and Lewis acid catalyst.

Acylating Agent Acetyl chloride or Acetic anhydride -

Reaction
Temperature

120-130 °C -

Reaction Time 2-4 hours -

Work-up Quenching in ice water, acid wash,

recrystallization

To isolate and purify the product.

3. Analytical Methods While specific analytical data for the final product was not detailed in the search

results, standard techniques for verification would include:

Melting Point Determination: Confirm the melting point is within 157-160°C [1].
Chromatography: Use Thin-Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC) to monitor reaction progress and check purity.
Spectroscopy: Structural confirmation via Fourier-Transform Infrared Spectroscopy (FTIR) for

functional groups, and Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy.

4. Applications and Intermediate Use 5-Acetylsalicylamide is utilized as a key building block in

pharmaceutical synthesis. Its structure, featuring both amide and acetyl groups on a salicylate backbone,

makes it a versatile intermediate for constructing more complex molecules with potential biological activity

[1].

Notes for Researchers

Safety: Anhydrous aluminum chloride is highly moisture-sensitive and corrosive. It must be handled
under strict anhydrous conditions. All reagents should be used in a well-ventilated fume hood with

appropriate personal protective equipment (PPE).
Process Optimization: The provided protocol is a single source. You should treat it as a starting

point and optimize critical parameters (e.g., temperature, reaction time, reagent ratios) for your
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specific lab setup using design of experiments (DoE) approaches.

Green Chemistry Considerations: The use of a large amount of AlCl₃ and the aqueous quench step
generates significant waste. Exploring greener alternative catalysts or solvent systems could be a

valuable research endeavor.

Research Gaps and Next Steps

The available information is primarily from a patent and a commercial supplier, which provides a solid

foundation for the synthetic method but has limitations.

Lack of Application Context: The search results do not specify which final active pharmaceutical
ingredients (APIs) 5-Acetylsalicylamide is used to synthesize.

Absence of Pathway Diagrams: As 5-Acetylsalicylamide is an intermediate, not a drug itself, no
signaling pathways were identified to create a biological pathway diagram.

To deepen your research, I suggest:

Consulting specialized organic synthesis and medicinal chemistry journals for specific examples of its
use in drug candidate synthesis.

Using the CAS number (40187-51-7) to search in scientific databases (e.g., SciFinder, Reaxys) for
more detailed analytical data and published applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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